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Compound of Interest

Compound Name: Glucocheirolin

Cat. No.: B12370415

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the safe and
compliant disposal of Glucocheirolin, a glucosinolate found in various cruciferous plants.
While specific disposal information for Glucocheirolin is not readily available, the following
procedures are based on established best practices for laboratory chemical waste
management and should be followed to ensure safety.

Chemical and Physical Properties of Glucocheirolin

A summary of key quantitative data for Glucocheirolin is presented below. This information is
essential for understanding the compound's characteristics and for making informed decisions
regarding its handling and disposal.

Property Value Source
Molecular Formula C11H21NO11S3 PubChem[1]
Molecular Weight 439.5 g/mol PubChem[1]
Appearance Solid PubChem[1]
Melting Point 168 °C PubChem[1]
Solubility Soluble in water BioCrick[2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12370415?utm_src=pdf-interest
https://www.benchchem.com/product/b12370415?utm_src=pdf-body
https://www.benchchem.com/product/b12370415?utm_src=pdf-body
https://www.benchchem.com/product/b12370415?utm_src=pdf-body
https://www.benchchem.com/product/b12370415?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Glucocheirolin
https://pubchem.ncbi.nlm.nih.gov/compound/Glucocheirolin
https://pubchem.ncbi.nlm.nih.gov/compound/Glucocheirolin
https://pubchem.ncbi.nlm.nih.gov/compound/Glucocheirolin
https://www.biocrick.com/Glucocheirolin-BCN8959.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Glucocheirolin Disposal Protocol

As a precautionary measure, Glucocheirolin should be handled as a hazardous chemical
waste unless confirmed to be non-hazardous by your institution's Environmental Health and
Safety (EH&S) department. Never dispose of Glucocheirolin down the drain or in regular
trash.[3][4]

Step 1: Waste Identification and Segregation

o Characterize the Waste: Identify the waste stream containing Glucocheirolin. This includes
pure Glucocheirolin, solutions containing the compound, and any contaminated materials
such as gloves, weighing paper, or pipette tips.

o Segregate Incompatible Chemicals: Ensure that Glucocheirolin waste is not mixed with
incompatible chemicals. While specific incompatibilities for Glucocheirolin are not listed, a
safety data sheet for the related compound Glucotropaeolin indicates violent reactions with
strong oxidizers.[5] Therefore, avoid mixing Glucocheirolin waste with strong oxidizing
agents.

Step 2: Container Selection and Labeling

o Choose an Appropriate Container:

o Use a container that is chemically compatible with Glucocheirolin. Plastic containers are
generally preferred for chemical waste.[3]

o The container must be in good condition, free from leaks, and have a secure, screw-top
cap.[6][7]

o The original product container is often a suitable choice for waste accumulation.[8]
e Properly Label the Waste Container:
o Clearly label the container with the words "Hazardous Waste."

o lIdentify the contents, including "Glucocheirolin” and any other chemicals present in the
waste mixture.
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o Indicate the approximate concentration or percentage of each component.

o Include the date when waste was first added to the container.

Step 3: Waste Accumulation and Storage

e Designate a Satellite Accumulation Area (SAA):

o Store the Glucocheirolin waste container in a designated SAA, which must be at or near
the point of generation.[3][6]

o The SAA should be under the control of laboratory personnel.[6]
» Storage Practices:
o Keep the waste container securely closed at all times, except when adding waste.[3][7]

o Store the container in a well-ventilated area and, if necessary, within secondary
containment to prevent spills.[6]

o Do not accumulate more than 55 gallons of hazardous waste in an SAA. For acutely toxic
waste, the limit is one quart of liquid or one kilogram of solid.[3]

Step 4: Arranging for Disposal

o Contact EH&S for Pickup: Once the waste container is full or you are ready for disposal,
contact your institution's Environmental Health and Safety (EH&S) department to schedule a
waste pickup.[3]

o Follow Institutional Procedures: Adhere to all specific procedures and documentation
requirements established by your institution for hazardous waste disposal.

Logical Workflow for Glucocheirolin Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Glucocheirolin waste.
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Glucocheirolin Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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